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Compound of Interest

Compound Name: Dde-leu-OL

Cat. No.: B1461084

This technical guide provides a summary of the known properties of Dde-L-Leu-ol, a
biochemical compound relevant to researchers and professionals in the fields of proteomics
and drug development. Due to the limited availability of public-facing experimental data, this
document focuses on the fundamental molecular characteristics and the logical framework of
its potential applications.

Core Molecular Data

The fundamental quantitative data for Dde-L-Leu-ol is summarized below. This information is
crucial for any experimental design, including solution preparation and stoichiometric

calculations.
Property Value Source
Molecular Formula C16H27NOs [1]
Molecular Weight 281.39 g/mol [1]

Conceptual Framework for Application

Dde-L-Leu-ol is a derivative of the essential amino acid L-leucine. The "Dde" group (1-(4,4-
dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) is a protecting group for amines. This suggests that
Dde-L-Leu-ol's primary utility lies in synthetic chemistry, particularly in peptide synthesis or
other applications where controlled modification of leucine is required.
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The diagram below illustrates the logical workflow for the application of a protected amino acid
derivative like Dde-L-Leu-ol in a research context, such as chemical biology or proteomics.

Dde-L-Leu-ol
(Protected Amino Acid Derivative)

Chemical Synthesis
(e.g., Peptide Synthesis)

Deprotection Step Application in Proteomics
(Removal of Dde Group) or Drug Discovery

Click to download full resolution via product page

Logical workflow for utilizing a protected amino acid.

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically citing the use of Dde-L-Leu-ol are
not readily available in the public domain. However, based on its chemical structure, its
application would likely follow standard procedures for solid-phase or solution-phase peptide
synthesis where the Dde protecting group is employed. The removal of the Dde group is
typically achieved under mild conditions, which allows for orthogonal protection strategies in
complex syntheses.

Signaling Pathways

There is currently no available research that implicates Dde-L-Leu-ol directly in any biological
signaling pathways. Its primary role is understood to be a synthetic building block rather than a
biologically active molecule in its protected form. The parent molecule, L-leucine, is known to
be involved in various metabolic pathways, most notably as an activator of the mTOR signaling
pathway, which is crucial for protein synthesis and cell growth. However, the modified nature of
Dde-L-Leu-ol would prevent it from interacting with these pathways in the same manner as free
L-leucine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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